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Compound of Interest

Compound Name: Bromonitromethane

Cat. No.: B042901

A Comprehensive Resource for Researchers and
Drug Development Professionals

This technical guide provides an in-depth overview of the physical and spectral data for
bromonitromethane (CAS No. 563-70-2), a versatile reagent in organic synthesis. The
information is intended for researchers, scientists, and professionals in drug development who
utilize this compound in their work.

Physicochemical Properties

Bromonitromethane is a colorless to light yellow liquid.[1][2][3][4] It is recognized as a strong
oxidizing agent and is soluble in many common organic solvents such as chloroform, toluene,
and ether, while having limited solubility in water.[4][5][6][7]

The following table summarizes the key physical properties of bromonitromethane. It is
important to note the discrepancies reported in the literature for its flash point, which may be
due to different measurement techniques or purities of the samples tested.
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Property Value References
Molecular Formula CH2BrNO:2 [31[51I8]

Molecular Weight 139.94 g/mol [31[5]1[8]
Appearance Colorless to light yellow liquid [1112]131[4]

Melting Point -28 °C [51[61[71[°]

Boiling Point 146-148 °C at 750 mmHg [51[6][71[9][10]
Density 1.97 - 2.070 g/mL at 25 °C [1616171e1oq1]

Refractive Index

1.485-1.496 at 20 °C

[21(3][5106]0°]

Flash Point

4°Cto113°C

[SIE6I[710][10]

Vapor Pressure

4.4 + 0.2 mmHg at 25 °C
(Predicted)

[9]

Vapor Density

4.83

[10]

Solubility

Soluble in chloroform, ether,
toluene; Sparingly soluble in
DMSO; Slightly soluble in ethyl
acetate, methanol; Limited

solubility in water.

(4105116171

Spectral Data

The structural characterization of bromonitromethane is typically achieved through a

combination of spectroscopic techniques, including infrared (IR) spectroscopy, nuclear

magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS).
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Spectroscopic Technique

Description

References

Infrared (IR) Spectroscopy

The IR spectrum shows
characteristic peaks that
conform to the structure of
bromonitromethane. Data is
available in the NIST/EPA Gas-

Phase Infrared Database.

[213][8][12]

1H NMR Spectroscopy

The proton NMR spectrum
provides information about the
chemical environment of the
hydrogen atoms. Data is
available for samples dissolved
in deuterated chloroform
(CDCl3).

The carbon-13 NMR spectrum

is used to determine the

13C NMR Spectroscopy number and type of carbon [81I91[13]
atoms. Data is available for
samples in CDCls.
Electron ionization mass
spectrometry data is available
Mass Spectrometry (MS) [8][14]

from the NIST Mass

Spectrometry Data Center.

Experimental Protocols
Synthesis of Bromonitromethane

A reproducible and scalable synthesis of bromonitromethane has been developed, which is

crucial given its decreased commercial availability.[15][16]

Optimized Protocol:[15][16][17] This procedure involves the bromination of nitromethane using

agueous sodium hydroxide and elemental bromine. The inclusion of sodium bromide as a

substoichiometric additive has been shown to improve the reproducibility of the reaction.
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e Reaction Conditions: The reaction is typically carried out at a controlled temperature of -5 °C.

e Scale: This method has been successfully scaled up to produce 56 grams of
bromonitromethane.

» Purity: The resulting product is often of high purity, potentially eliminating the need for further
purification by distillation for many applications.

Alternative Procedure:[5][6] An older method describes the dropwise addition of bromine to
freshly distilled nitromethane at O °C.

Purification

If necessary, crude bromonitromethane can be purified by vacuum distillation.

e Conditions: 42 °C at 5-18 Torr or 40-52 °C at 16 mmHg.[7][15]

Characterization Workflow

The following diagram illustrates a typical workflow for the characterization of a newly
synthesized or procured sample of bromonitromethane.
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Sample Preparation
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Caption: Workflow for the physical and spectral characterization of bromonitromethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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